Cas no 1805638-91-8 (5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride)

• Product Name: 5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride
• CAS No: 1805638-91-8
• MF: C₈H₅Cl₂NO₃S
• MW: 266.101198911667
• CID: 4981202
• Update Time: 2025-06-08

5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO3S/c9-3-5-2-8(15(10,13)14)6(4-11)1-7(5)12/h1-2,12H,3H2
• InChI Key： RZHNVHPWTKVUFJ-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(=C(CCl)C=1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.7
• Topological Polar Surface Area: 86.5

Additional information on 5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride

Research Brief on 5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride (CAS: 1805638-91-8)

5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride (CAS: 1805638-91-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its reactive sulfonyl chloride and chloromethyl groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

One of the key areas of research involving this compound focuses on its role as a building block for sulfonamide-based drugs. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their antibacterial, antiviral, and anticancer properties. The unique structural features of 5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride make it an ideal candidate for the design of novel sulfonamide derivatives with enhanced pharmacological profiles. Recent publications have highlighted its use in the synthesis of inhibitors targeting carbonic anhydrases, a family of enzymes implicated in various diseases, including glaucoma and cancer.

In addition to its applications in drug synthesis, this compound has also been investigated for its potential in chemical biology tools. Researchers have utilized its reactive functional groups to develop probes for studying protein-ligand interactions and enzyme mechanisms. For instance, a 2023 study demonstrated its utility in the development of activity-based probes (ABPs) for serine hydrolases, a diverse group of enzymes involved in numerous physiological processes. The study reported high selectivity and reactivity, underscoring the compound's value in proteomics research.

Another notable advancement is the use of 5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride in the synthesis of fluorescent dyes and imaging agents. Its ability to form stable conjugates with biomolecules has been leveraged to create probes for cellular imaging and diagnostics. A recent publication in the Journal of Medicinal Chemistry described the development of a near-infrared fluorescent probe based on this compound, which exhibited excellent photostability and low cytotoxicity, making it suitable for in vivo imaging applications.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of this compound due to its reactivity and potential instability under certain conditions. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity. For example, a 2024 study introduced a novel one-pot synthesis method that significantly reduced side reactions and improved overall efficiency. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 5-Chloromethyl-2-cyano-4-hydroxybenzenesulfonyl chloride (CAS: 1805638-91-8) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to imaging, highlight its versatility and potential for future innovations. Ongoing research efforts aimed at addressing synthetic challenges and expanding its utility are likely to further solidify its role in the field.